Cas no 2138521-84-1 (1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane)

• Product Name: 1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane
• CAS No: 2138521-84-1
• MF: C₇H₁₂ClF₂IO
• MW: 312.523860931396
• CID: 6195626
• PubChem ID: 165489462
• Update Time: 2025-05-20

1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane
• 2138521-84-1
• EN300-1136252

• Inchi： 1S/C7H12ClF2IO/c1-6(3-8,4-11)12-5-7(2,9)10/h3-5H2,1-2H3
• InChI Key： CALOKOIEQRSDSN-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCC(C)(F)F

Computed Properties

• Exact Mass: 311.95895g/mol
• Monoisotopic Mass: 311.95895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane

Research Brief on 1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane (CAS: 2138521-84-1)

The compound 1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane (CAS: 2138521-84-1) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the significance of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a chloro, iodo, and difluoropropoxy group, makes it a valuable building block for the development of fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in drug design due to their enhanced metabolic stability and bioavailability.

One of the key areas of research involving 1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into kinase inhibitors has been shown to improve their binding affinity and selectivity. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, although further in vivo studies are required to validate these findings.

Another notable application of this compound is in the field of radiopharmaceuticals. The presence of an iodine atom in its structure makes it a potential candidate for the development of radioiodinated tracers used in diagnostic imaging. Researchers are exploring its utility in positron emission tomography (PET) imaging, particularly for the detection of tumors and other pathological conditions.

The synthesis of 1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane has also been a focus of recent investigations. Advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, have been employed to achieve high yields and purity. These advancements are crucial for scaling up production and ensuring the compound's availability for further research and development.

In conclusion, 1-chloro-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropane (CAS: 2138521-84-1) represents a promising compound with diverse applications in drug discovery and diagnostic imaging. Ongoing research is expected to uncover additional therapeutic potentials and optimize its synthetic pathways. The findings summarized in this brief underscore the importance of continued exploration of this compound in the context of modern pharmaceutical science.